molecular formula C17H22N2O5S B7539059 2-(6-Methoxy-1-benzofuran-3-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone

2-(6-Methoxy-1-benzofuran-3-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone

Cat. No. B7539059
M. Wt: 366.4 g/mol
InChI Key: UIDWZVLYDWGMLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(6-Methoxy-1-benzofuran-3-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly known as Tropisetron and is classified as a selective serotonin 5-HT3 receptor antagonist. Tropisetron has been found to have a wide range of biochemical and physiological effects that make it a valuable tool for investigating various physiological processes.

Mechanism of Action

Tropisetron works by selectively blocking the serotonin 5-HT3 receptor, which is found in the central and peripheral nervous systems. This receptor is involved in the regulation of various physiological processes, including nausea and vomiting, pain perception, and gastrointestinal function. By blocking this receptor, Tropisetron can modulate the activity of serotonin in these systems, leading to a wide range of effects.
Biochemical and Physiological Effects:
Tropisetron has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, noradrenaline, and acetylcholine. Tropisetron has also been found to have effects on gastrointestinal function, including the regulation of gastric motility and the prevention of nausea and vomiting. Additionally, Tropisetron has been found to modulate the activity of the immune system, leading to potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Tropisetron in lab experiments is its high selectivity for the serotonin 5-HT3 receptor. This allows researchers to selectively modulate the activity of this receptor without affecting other systems. Additionally, Tropisetron has been extensively studied and has a well-established safety profile. However, one limitation of using Tropisetron in lab experiments is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the use of Tropisetron in scientific research. One potential application is in the development of new treatments for autoimmune diseases. Tropisetron has been found to modulate the activity of the immune system, and further research could lead to the development of new therapies for conditions such as multiple sclerosis and rheumatoid arthritis. Additionally, Tropisetron could be used to investigate the role of serotonin in the regulation of appetite and mood, potentially leading to the development of new treatments for eating disorders and depression. Finally, Tropisetron could be used to investigate the effects of serotonin on the cardiovascular system, which could have implications for the treatment of hypertension and other cardiovascular diseases.
In conclusion, Tropisetron is a valuable tool for investigating various physiological processes. Its high selectivity for the serotonin 5-HT3 receptor and well-established safety profile make it a valuable compound for scientific research. Further research into the potential applications of Tropisetron could lead to the development of new therapies for a wide range of conditions.

Synthesis Methods

Tropisetron can be synthesized through a multi-step process that involves the reaction of 6-methoxy-1-benzofuran-3-carboxylic acid with 4-methylsulfonyl-1,4-diazepan-1-yl)-acetic acid, followed by a series of purification steps. The final product is obtained as a white crystalline powder with a purity of over 99%.

Scientific Research Applications

Tropisetron has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of effects on various physiological processes, including neurotransmission, gastrointestinal function, and immune function. Tropisetron has been used in studies investigating the role of serotonin in the regulation of appetite, mood, and cognition. It has also been used to investigate the effects of serotonin on the immune system and to develop new treatments for autoimmune diseases.

properties

IUPAC Name

2-(6-methoxy-1-benzofuran-3-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N2O5S/c1-23-14-4-5-15-13(12-24-16(15)11-14)10-17(20)18-6-3-7-19(9-8-18)25(2,21)22/h4-5,11-12H,3,6-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UIDWZVLYDWGMLJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)C(=CO2)CC(=O)N3CCCN(CC3)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(6-Methoxy-1-benzofuran-3-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.